4-Bromo-2-chlorobenzoic acid

• IUPAC Name: 4-bromo-2-chlorobenzoic acid
• InChI: InChI=1S/C7H4BrClO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• InChI Key: JAVZWSOFJKYSDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)C(=O)O
• Molecular Formula: C7H4BrClO2
• DSSTOX Substance ID: DTXSID20208460
• Molecular Weight: 235.46 g/mol
• CAS RN: 59748-90-2

Description

4-Bromo-2-chlorobenzoic acid is a compound with the molecular formula C7H4BrClO2 and a molecular weight of 235.462. It is also known by the IUPAC name Benzoic acid, 4-bromo-2-chloro-.

Synthesis Analysis

The synthesis of 4-Bromo-2-chlorobenzoic acid involves the acidification of aqueous layers, followed by extraction with ethyl acetate. The organic layer is then dried over sodium sulfate, and the solvent is evaporated under vacuum to yield the crude product. The crude product is then recrystallized from the appropriate solvent.

Molecular Structure Analysis

The molecular structure of 4-Bromo-2-chlorobenzoic acid consists of a benzene ring substituted with a bromine atom, a chlorine atom, and a carboxylic acid group. The InChI string representation of its structure is InChI=1S/C7H4BrClO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11).

Physical And Chemical Properties Analysis

4-Bromo-2-chlorobenzoic acid is a solid at 20 degrees Celsius. It has a density of 1.8±0.1 g/cm3, a boiling point of 326.5±27.0 °C at 760 mmHg, and a flash point of 151.3±23.7 °C. It is sensitive to light and air.

Scientific Research Applications

BrC6H3(Cl)CO2H\text{BrC}_6\text{H}_3(\text{Cl})\text{CO}_2\text{H}BrC6​H3​(Cl)CO2​H

, exhibits interesting properties that find utility in various fields. Here are six unique applications:

Organic Synthesis and Medicinal Chemistry

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Safety and Hazards

4-Bromo-2-chlorobenzoic acid is classified as Acute Tox. 3 Oral - Aquatic Acute 1. It is harmful if swallowed and may cause skin and eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves and eye protection, should be worn when handling this compound.

Mechanism of Action

Target of Action

Benzoic acid derivatives are generally known to interact with various enzymes and receptors in the body, influencing their function .

Mode of Action

It’s known that benzoic acid derivatives can act as enzyme inhibitors or receptor agonists/antagonists, depending on their specific chemical structure .

Biochemical Pathways

The presence of bromine and chlorine on the benzene ring could potentially affect its reactivity.

Pharmacokinetics

The presence of halogens (bromine and chlorine) and a carboxylic acid group in the molecule could influence its solubility, absorption, and distribution .

Result of Action

It’s known that benzoic acid derivatives can influence cellular processes by modulating the activity of target enzymes or receptors .

Action Environment

Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of 4-Bromo-2-chlorobenzoic acid . For instance, it’s recommended to avoid dust formation and ensure adequate ventilation when handling this compound .

Q & A

Q1: What makes the crystal structure of 4-bromo-2-chlorobenzoic acid unique in terms of halogen bonding?

A1: The crystal structure of 4-bromo-2-chlorobenzoic acid exhibits an unusual triangular motif formed by a network of halogen bonds [, ]. This motif comprises a rare Type I Br···Br interaction alongside two Type II Br···Cl interactions. This arrangement, where both bromine and chlorine participate in halogen bonding within the same structure, presents a unique case study for understanding the interplay of different halogen bond types.

Q2: How was the nature of these halogen bonds in 4-bromo-2-chlorobenzoic acid investigated?

A2: Researchers utilized both experimental and theoretical charge density analysis coupled with topological analysis to understand the halogen bonding interactions within the 4-bromo-2-chlorobenzoic acid crystal structure [, ]. This approach allowed for a detailed examination of the electronic distribution around the halogen atoms, providing insights into the strength and nature of the observed Type I and Type II halogen bonds.

Q3: Beyond its unique halogen bonding, has 4-bromo-2-chlorobenzoic acid been employed in other research contexts?

A3: Yes, 4-bromo-2-chlorobenzoic acid served as a key starting material in the multi-step synthesis of a sterically crowded 1,8-diarylnaphthalene derivative designed for enantioselective fluorosensing []. The molecule's structure, containing both bromine and chlorine substituents, was strategically important for the subsequent synthetic steps, highlighting its utility in building complex molecular architectures.